Cas no 896323-18-5 (4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide)

4-Butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide is a synthetic organic compound featuring a triazolothiazole core structure, which is known for its potential pharmacological activity. The molecule incorporates a 4-fluorophenyl group and a butyl-substituted benzamide moiety, enhancing its lipophilicity and binding affinity to biological targets. Its structural design suggests potential applications in medicinal chemistry, particularly as a modulator of specific enzyme or receptor pathways. The compound's triazolothiazole scaffold is associated with stability and metabolic resistance, while the fluorophenyl group may contribute to selective interactions. This combination of functional groups makes it a promising candidate for further research in drug development, particularly in areas requiring targeted molecular interactions.

4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide structure

896323-18-5 structure

Product Name:4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide

CAS No:896323-18-5

MF:C₂₄H₂₅FN₄OS

MW:436.544907331467

CID:5479710

Update Time:2025-07-02

4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 4-butyl-N-[2-[2-(4-fluorophenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]-
- 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide
- Inchi： 1S/C24H25FN4OS/c1-3-4-5-17-6-8-19(9-7-17)23(30)26-15-14-21-16(2)29-24(31-21)27-22(28-29)18-10-12-20(25)13-11-18/h6-13H,3-5,14-15H2,1-2H3,(H,26,30)
- InChI Key： PUYYZWVGEYSXNQ-UHFFFAOYSA-N
- SMILES： C(NCCC1SC2=NC(C3=CC=C(F)C=C3)=NN2C=1C)(=O)C1=CC=C(CCCC)C=C1

4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2586-0429-2μmol	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2586-0429-5μmol	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2586-0429-10μmol	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2586-0429-20μmol	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2586-0429-1mg	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2586-0429-2mg	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2586-0429-3mg	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2586-0429-4mg	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2586-0429-5mg	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2586-0429-10mg	4-butyl-N-{2-[2-(4-fluorophenyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl]ethyl}benzamide	896323-18-5	90%+	10mg	$79.0	2023-05-16

4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide

Comprehensive Analysis of 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide (CAS No. 896323-18-5): Structure, Applications, and Research Insights

The compound 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide (CAS No. 896323-18-5) is a triazolothiazole-derived small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique heterocyclic structure, featuring a fluorophenyl moiety and a butylbenzamide side chain, positions it as a promising candidate for targeted drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential bioactivity, given the rising demand for novel therapeutic agents in areas such as neurodegenerative diseases and metabolic disorders.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies of triazolothiazole derivatives, including 896323-18-5, to optimize their pharmacokinetic properties. The incorporation of a 4-fluorophenyl group enhances the compound's lipophilicity and blood-brain barrier permeability, making it relevant to CNS drug development. This aligns with current trends in addressing Alzheimer's disease and Parkinson's disease, where small-molecule inhibitors are highly sought after.

From a synthetic chemistry perspective, 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide exemplifies the growing interest in multi-component reactions for constructing fused heterocycles. Its triazolothiazole core is synthesized via cyclocondensation strategies, which are widely discussed in green chemistry forums due to their atom economy and reduced waste generation. These methods resonate with the pharmaceutical industry's shift toward sustainable synthesis.

The compound's molecular docking potential has also been explored in computational chemistry studies, particularly for kinase inhibition. With the rise of AI-driven drug design, tools like machine learning and quantitative structure-activity relationship (QSAR) models are being applied to predict its interactions with biological targets. This intersects with popular searches on "AI in drug discovery" and "precision medicine," highlighting its relevance to cutting-edge research.

Beyond therapeutics, CAS No. 896323-18-5 has been investigated for its material science applications. Its fluorescence properties and stability under physiological conditions make it a candidate for bioimaging probes—a topic frequently queried in nanotechnology and diagnostic tool discussions. The compound's electron-rich scaffold further suggests utility in organic electronics, aligning with the surge in flexible electronics research.

In summary, 4-butyl-N-{2-2-(4-fluorophenyl)-6-methyl-1,2,4triazolo3,2-b1,3thiazol-5-ylethyl}benzamide represents a multifaceted compound with applications spanning drug development, computational biology, and advanced materials. Its study addresses key industry challenges, from targeted therapy to sustainable synthesis, while resonating with contemporary scientific inquiries.